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Compound of Interest

Compound Name: Econazole Nitrate-d6

Cat. No.: B15561494 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Econazole Nitrate-d6 was not readily

available. This guide is based on the available SDS for the non-deuterated parent compound,

Econazole Nitrate. The toxicological and physical properties of the deuterated compound are

expected to be very similar to the non-deuterated form, as the primary difference is the

presence of deuterium isotopes, which does not significantly alter the chemical reactivity.

However, it is crucial to handle any chemical with care and to consult a certified SDS for the

specific compound when it becomes available.

This document provides a comprehensive overview of the safety, handling, and toxicological

information for Econazole Nitrate, which should be considered as a surrogate for Econazole
Nitrate-d6 until a specific SDS is procured.
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Identifier Information

Analyte Name Econazole Nitrate-d6

CAS Number 2334059-11-7[1]

Molecular Formula C18H10D6Cl3N3O4[1]

Parent Compound Econazole Nitrate

Parent CAS Number 24169-02-6

Parent Molecular Formula C18H16Cl3N3O4[2]

Synonyms Spectazole, Pevaryl, Ifenec[2]

Hazard Identification
Econazole Nitrate is classified as a hazardous substance. Researchers and laboratory

personnel must be aware of the following hazards:

Acute Oral Toxicity: Harmful if swallowed.

Skin Irritation: Causes skin irritation.

Eye Irritation: Causes serious eye irritation.

GHS Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

Composition and Information on Ingredients
Substance Name Concentration CAS Number

Econazole Nitrate 100% 24169-02-6
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First-Aid Measures
Exposure Route First-Aid Procedure

Ingestion

Rinse mouth with water. Do not induce vomiting.

Call a physician or Poison Control Center

immediately.

Inhalation

Move the victim to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a doctor.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes and

consult a doctor.

Fire-Fighting Measures
Aspect Information

Extinguishing Media

Use dry chemical, carbon dioxide, or Halon

extinguisher. A solid water stream may be

inefficient.

Specific Hazards

When heated to decomposition, it may emit

toxic fumes of nitrogen oxides (NOx) and

chlorine (Cl+). The material is likely combustible,

though specific flash point data is not available.

Protective Equipment
Wear self-contained breathing apparatus

(SCBA) for firefighting if necessary.

Accidental Release Measures
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Personal Precautions: Wear appropriate personal protective equipment (PPE), including

gloves, protective clothing, and eye/face protection. Avoid dust formation and inhalation of

dust, vapors, mist, or gas.

Environmental Precautions: Prevent the substance from entering drains. Discharge into the

environment must be avoided.

Containment and Cleaning: Collect the spilled material using a shovel and place it in a

suitable, closed container for disposal. Clean the affected area with water.

Handling and Storage
Aspect Procedure

Safe Handling

Handle in a well-ventilated area. Avoid contact

with skin and eyes. Do not eat, drink, or smoke

when using this product. Wash hands

thoroughly after handling.

Storage

Store in a tightly closed container in a dry, cool,

and well-ventilated place. Keep away from food,

drink, and animal feed.

Incompatible Materials None specified in particular.

Exposure Controls and Personal Protection
Control Parameter Specification

Engineering Controls
Use process enclosures or local exhaust

ventilation to control airborne levels.

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US).

Skin Protection Wear protective gloves and clothing.

Respiratory Protection
If exposure limits are exceeded, use a full-face

respirator.
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Physical and Chemical Properties
Property Value

Appearance
White to off-white foam or white crystalline

powder.

Molecular Weight 444.7 g/mol

Decomposition Temperature Not available

pH Not available

Auto-ignition Temperature Not available

Stability and Reactivity
Aspect Information

Reactivity No specific reactivity hazards are known.

Chemical Stability Stable under recommended storage conditions.

Hazardous Reactions Hazardous polymerization does not occur.

Conditions to Avoid
Heat, flames, and sources of ignition. Avoid

formation of dust.

Incompatible Materials No specific data available.

Hazardous Decomposition Products
When heated, may produce toxic fumes of

nitrogen oxides and chlorine.

Toxicological Information
Toxicity Metric Value and Species

Oral LD50 463 mg/kg (mouse), 668 mg/kg (rat)

Intraperitoneal LD50 180 mg/kg (mouse)

Subcutaneous LD50 750 mg/kg (mouse), 1,360 mg/kg (rat)

Primary Irritant Effect:
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On the skin: Irritant to skin and mucous membranes.

On the eye: Causes an irritating effect.

Experimental Protocols
Detailed experimental protocols for Econazole Nitrate-d6 are not publicly available. The

following is a generalized workflow for handling potent pharmaceutical compounds in a

research setting.
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Preparation

Handling

Cleanup and Disposal

Review SDS and Conduct Risk Assessment

Prepare Designated Work Area

Don Appropriate PPE

Weighing and Aliquoting in Ventilated Enclosure

Perform Experimentation

Decontaminate Work Surfaces

Dispose of Waste in Accordance with Regulations

Doff PPE

Click to download full resolution via product page

Caption: Mechanism of action of Econazole Nitrate.
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This guide is intended for informational purposes for researchers, scientists, and drug

development professionals. Always refer to a specific and certified Safety Data Sheet for the

exact compound in use and follow all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b15561494?utm_src=pdf-custom-synthesis
https://www.lgcstandards.com/US/en/Econazole-Nitrate-d6/p/TRC-E326002?queryID=32679fd4d6328304dbdd90641f62f93a
https://pubchem.ncbi.nlm.nih.gov/compound/Econazole-Nitrate
https://www.benchchem.com/product/b15561494#safety-data-sheet-sds-for-econazole-nitrate-d6
https://www.benchchem.com/product/b15561494#safety-data-sheet-sds-for-econazole-nitrate-d6
https://www.benchchem.com/product/b15561494#safety-data-sheet-sds-for-econazole-nitrate-d6
https://www.benchchem.com/product/b15561494#safety-data-sheet-sds-for-econazole-nitrate-d6
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15561494?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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